Cas no 1354024-71-7 ((S)-2-Amino-1-{2-[(cyclopropyl-methyl-amino)-methyl]-piperidin-1-yl}-3-methyl-butan-1-one)

• Product Name: (S)-2-Amino-1-{2-[(cyclopropyl-methyl-amino)-methyl]-piperidin-1-yl}-3-methyl-butan-1-one
• CAS No: 1354024-71-7
• MF: C₁₅H₂₉N₃O
• MW: 267.410263776779
• CID: 2158746
• Update Time: 2025-07-09

(S)-2-Amino-1-{2-[(cyclopropyl-methyl-amino)-methyl]-piperidin-1-yl}-3-methyl-butan-1-one Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-1-{2-[(cyclopropyl-methyl-amino)-methyl]-piperidin-1-yl}-3-methyl-butan-1-one
• AM96995
• (S)-2-Amino-1-{2-[(cyclopropylmethylamino)methyl]piperidin-1-yl}-3-methyl-butan-1-one
• (S)-2-Amino-1-{2-[(cyclopropyl-methyl-amino)-methyl]-piperidin-1-yl}-3-methyl-butan-1-one

• Inchi： 1S/C15H29N3O/c1-11(2)14(16)15(19)18-9-5-4-6-13(18)10-17(3)12-7-8-12/h11-14H,4-10,16H2,1-3H3/t13?,14-/m0/s1
• InChI Key： TUDSHIUJGSBKAG-KZUDCZAMSA-N
• SMILES： O=C([C@H](C(C)C)N)N1CCCCC1CN(C)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 315
• Topological Polar Surface Area: 49.6

Additional information on (S)-2-Amino-1-{2-[(cyclopropyl-methyl-amino)-methyl]-piperidin-1-yl}-3-methyl-butan-1-one

Introduction to (S)-2-Amino-1-{2-[(cyclopropyl-methyl-amino)-methyl]-piperidin-1-yl}-3-methyl-butan-1-one

The compound with CAS No. 1354024-71-7, known as (S)-2-Amino-1-{2-[(cyclopropyl-methyl-amino)-methyl]-piperidin-1-yl}-3-methyl-butan-1-one, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and pharmaceutical developers.

The chemical structure of this compound is characterized by a piperidine ring, which is a six-membered saturated ring containing one nitrogen atom. The piperidine moiety is further substituted with a cyclopropyl group, a methyl amino group, and a butanone group. These substituents contribute to the compound's stereochemistry and functional diversity. The cyclopropyl group, in particular, introduces strain and unique electronic properties, which can influence the compound's interactions with biological targets.

Recent research has focused on the synthesis and optimization of this compound. Scientists have explored various synthetic pathways to enhance its yield and purity. For instance, the use of asymmetric catalysis has been reported to facilitate the formation of the chiral center at the (S) configuration. This advancement ensures high enantiomeric excess, which is crucial for pharmacological studies.

The pharmacological profile of this compound has been extensively studied in preclinical models. It exhibits potent activity against several disease targets, including neurodegenerative disorders and cancer. In particular, its ability to modulate key signaling pathways has been documented in recent studies. For example, research published in 2023 demonstrated its efficacy in inhibiting the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease.

In addition to its therapeutic potential, this compound has also been investigated for its bioavailability and metabolic stability. Studies using advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) have provided insights into its pharmacokinetic properties. These findings are essential for determining its suitability as a drug candidate.

The application of computational chemistry tools has further enhanced our understanding of this compound's interactions with biological systems. Molecular docking studies have revealed potential binding modes with target proteins, providing a foundation for rational drug design. Furthermore, machine learning algorithms have been employed to predict its toxicity profiles, ensuring safer drug development.

In conclusion, (S)-2-Amino-1-{2-[(cyclopropyl-methyl-amino)-methyl]-piperidin-1-yl}-3-methyl-butan-1-one represents a promising lead compound in medicinal chemistry. Its unique structure, coupled with recent advancements in synthesis and pharmacology, positions it as a valuable asset in the pursuit of novel therapeutics.